![molecular formula C16H16ClNO4S B2432447 (E)-[1-(4-chlorophenyl)-2-(4-methoxybenzenesulfonyl)ethylidene](methoxy)amine CAS No. 320422-61-5](/img/structure/B2432447.png)
(E)-[1-(4-chlorophenyl)-2-(4-methoxybenzenesulfonyl)ethylidene](methoxy)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-[1-(4-chlorophenyl)-2-(4-methoxybenzenesulfonyl)ethylidene](methoxy)amine, often referred to as (E)-1-(4-chlorophenyl)-2-(4-methoxybenzenesulfonyl)ethylidene-methoxyamine, is a synthetic compound with a variety of applications in scientific research. It is a compound of interest in the fields of biochemistry, pharmacology, and chemical engineering due to its unique properties.
Scientific Research Applications
1. Gastroprokinetic Activity
The compound has been evaluated for its 5-hydroxytryptamine 4 (5-HT4) agonistic activities, demonstrating significant potential in enhancing gastric motility and gastric emptying in conscious dogs. This suggests its utility in addressing gastrointestinal motility disorders (Suzuki et al., 1998).
2. Radiosynthesis and In Vivo Evaluation
Radiolabeled derivatives of the compound have been synthesized for imaging cyclooxygenase-1 and cyclooxygenase-2 isoforms through positron emission tomography, although the specific binding to COX enzymes was found to be minimal, indicating the need for further refinement for in vivo biomarker applications (Fujisaki et al., 2005).
3. Tumor Specificity and Keratinocyte Toxicity
The compound, among a series of synthesized compounds, demonstrated promising tumor specificity with reduced keratinocyte toxicity. It suggests potential applications in the development of new anticancer drugs, particularly for oral squamous cell carcinoma, while mitigating the adverse effects on normal oral keratinocytes (Sugita et al., 2017).
4. Antiallergic Potential
A derivative of the compound, cloxacepride, showed substantial oral antiallergic potential in rats, suggesting its use in managing allergic reactions. The specific effects on reaginic antigen-antibody reactions highlight its potential in the development of novel antiallergic therapeutics (Metz et al., 1983).
These findings illustrate the diverse potential of (E)-1-(4-chlorophenyl)-2-(4-methoxybenzenesulfonyl)ethylideneamine in scientific research, particularly in the fields of gastroenterology, medical imaging, oncology, and allergy therapy. Further research and development are warranted to fully harness its therapeutic potentials.
properties
IUPAC Name |
(E)-1-(4-chlorophenyl)-N-methoxy-2-(4-methoxyphenyl)sulfonylethanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO4S/c1-21-14-7-9-15(10-8-14)23(19,20)11-16(18-22-2)12-3-5-13(17)6-4-12/h3-10H,11H2,1-2H3/b18-16- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYZUGATYLQILOL-VLGSPTGOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)CC(=NOC)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C/C(=N/OC)/C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.